2-(2-((4-chlorobenzyl)thio)-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-methylacetamide

• IUPAC Name: 2-[2-[(4-chlorophenyl)methylsulfanyl]-5-(hydroxymethyl)imidazol-1-yl]-N-methylacetamide
• InChI: InChI=1S/C14H16ClN3O2S/c1-16-13(20)7-18-12(8-19)6-17-14(18)21-9-10-2-4-11(15)5-3-10/h2-6,19H,7-9H2,1H3,(H,16,20)
• InChI Key: SZNVHIJWNAKHRL-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CN1C(=CN=C1SCC2=CC=C(C=C2)Cl)CO
• Molecular Formula: C14H16ClN3O2S
• Molecular Weight: 325.8 g/mol

Description

2-(2-((4-chlorobenzyl)thio)-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-methylacetamide is a useful research compound. Its molecular formula is C14H16ClN3O2S and its molecular weight is 325.81. The purity is usually 95%.
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Scientific Research Applications

Development of Nonpeptide Angiotensin II Receptor Antagonists

This compound is structurally related to a series of nonpeptide angiotensin II receptor antagonists, which have shown potent antihypertensive effects upon oral administration. These compounds, including similar imidazole derivatives, are essential for developing treatments for hypertension (Carini et al., 1991).

Glycoside Attachment to Proteins

Imidazole derivatives, such as the one , are useful in synthesizing reagents like 2-imino-2-methoxyethyl 1-thioglycosides. These reagents are instrumental in attaching sugars to proteins, which is a crucial process in biochemistry and drug development (Lee, Stowell, & Krantz, 1976).

Aqueous-Soluble ACAT-1 Inhibitor Development

Similar imidazole derivatives have been identified as potent inhibitors of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT)-1, with significant implications in the treatment of diseases involving ACAT-1 overexpression (Shibuya et al., 2018).

Antibacterial Activity of Benzimidazole Based Pyramidine Derivatives

Compounds structurally related to the one have shown antibacterial activity. These compounds are synthesized from benzimidazole and pyrimidine derivatives and tested for their efficacy against bacteria (Gullapelli, Thupurani, & Brahmeshwari, 2014).

Cascade Reactions for Heterocycle Synthesis

Thioureido-acetamides, which are structurally similar to the compound , are used in various heterocyclic syntheses. These materials serve as starting points for synthesizing different heterocycles, demonstrating the versatility of imidazole derivatives in chemical synthesis (Schmeyers & Kaupp, 2002).